3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-butoxy-3-nitrophenyl)methylsulfanyl]-5-(4-ethoxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C21H24N4O4S/c1-3-5-12-29-19-11-6-15(13-18(19)25(26)27)14-30-21-22-20(23-24-21)16-7-9-17(10-8-16)28-4-2/h6-11,13H,3-5,12,14H2,1-2H3,(H,22,23,24)
• InChI Key: VFOFLUAMWAENHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)CSC2=NNC(=N2)C3=CC=C(C=C3)OCC)[N+](=O)[O-]
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol

Description

3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. This compound belongs to the class of triazole derivatives and has a molecular formula of C22H26N4O4S.

Mechanism of Action

The exact mechanism of action of 3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole is not fully understood. However, it is believed that the compound exerts its biological activity by interfering with various cellular processes, including DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole exhibits potent antimicrobial and antifungal activities by inhibiting the growth of various microorganisms, including bacteria and fungi. Moreover, this compound has also been reported to exhibit significant anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole in lab experiments is its broad-spectrum antimicrobial and antifungal activities. This makes it a potential candidate for developing novel antimicrobial and antifungal agents. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole. One of the potential areas of research is the development of novel antimicrobial and antifungal agents based on this compound. Moreover, this compound can also be explored for its potential applications in material science, such as the development of fluorescent probes for detecting metal ions. Furthermore, the mechanism of action of this compound can be further investigated to gain a better understanding of its biological activity.

Scientific Research Applications

The compound 3-[(4-butoxy-3-nitrobenzyl)thio]-5-(4-ethoxyphenyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant antimicrobial, antifungal, and anticancer activities. In addition, this compound has also been investigated for its potential use as a fluorescent probe for detecting metal ions.